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Compound of Interest |

Compound Name: Methyl 2-bromopropanoate-d4
Cat. No.: B15557802
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and labeling of
Methyl 2-bromopropanoate-d4. This deuterated compound is a valuable tool in
pharmaceutical research and development, primarily serving as an internal standard in
bioanalytical assays and for mechanistic studies in drug metabolism and pharmacokinetics
(DMPK). The substitution of hydrogen with deuterium at the 2- and 3-positions of the
propanoate backbone allows for its differentiation from the endogenous, unlabeled compound,
ensuring accurate quantification in complex biological matrices.

Quantitative Data Summary

The isotopic enrichment and chemical purity of Methyl 2-bromopropanoate-d4 are critical
parameters that dictate its suitability for sensitive analytical applications. The following tables
summarize typical specifications for this isotopically labeled compound, based on data for
closely related deuterated analogs and general standards for high-quality research-grade
chemicals.

Table 1: Isotopic Enrichment Specifications
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Parameter

Specification

Analytical Method

Isotopic Enrichment

> 98 atom % D

Mass Spectrometry, NMR

Spectroscopy

Deuterated Positions

2,3,3,3

NMR Spectroscopy

Isotopic Distribution

Report relative abundance of
do, d1, d2, d3, d4 species

Mass Spectrometry

Table 2: Chemical Purity and Physical Properties

Parameter

Specification

Analytical Method

Gas Chromatography (GC),

Chemical Purity >98% HPLC

Molecular Formula C4HsD4BrO:2 -

Molecular Weight 171.05 g/mol Mass Spectrometry
Appearance Clear, light yellow liquid Visual Inspection

Unlabeled CAS Number

5445-17-0

Synthesis Overview

While a specific, detailed synthesis for Methyl 2-bromopropanoate-d4 is not widely published,

a plausible and common approach involves the esterification of deuterated 2-bromopropanoic

acid.
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Plausible Synthetic Pathway for Methyl 2-bromopropanoate-d4

[Propanoic acid-d5)
Bromination (e.g., Brz, PBr3)

[Z-bromopropanoic acid—da
@Methanol, Acid catalyst)
G/Iethyl 2—bromopropanoate—d0)

Click to download full resolution via product page

Caption: Generalized synthetic route for Methyl 2-bromopropanoate-d4.

Experimental Protocols

Accurate determination of isotopic enrichment and chemical purity is paramount for the reliable

use of Methyl 2-bromopropanoate-d4. The following are detailed protocols for the key
analytical methods.

Determination of Isotopic Enrichment by High-
Resolution Mass Spectrometry (HRMS)
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This method is used to determine the isotopic distribution and overall deuterium enrichment of
the compound.

Instrumentation:

e Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF or
Orbitrap)

Reagents:

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (optional, for enhancing ionization)

Methyl 2-bromopropanoate-d4 sample
Procedure:

o Sample Preparation: Prepare a dilute solution of Methyl 2-bromopropanoate-d4 in a
suitable solvent (e.g., acetonitrile/water).

o LC-MS Analysis: Inject the sample into the LC-HRMS system. While chromatographic
separation may not be essential for a pure sample, it can help remove interfering impurities.

e Mass Spectral Acquisition: Acquire the full scan mass spectrum in the region of the
molecular ion of Methyl 2-bromopropanoate-d4. For this compound, the molecular ion
[M+H]* will be observed in positive ion mode.

o Data Analysis:

[¢]

Identify the isotopic cluster for the molecular ion.

[e]

Integrate the peak areas for the unlabeled (dO) and all deuterated (d1, d2, d3, d4) species.

o

Calculate the isotopic enrichment using the following formula: % Isotopic Enrichment =
(Sum of intensities of deuterated species / Sum of intensities of all species) x 100
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Determination of Isotopic Enrichment and Purity by
NMR Spectroscopy

NMR spectroscopy is a powerful tool for confirming the positions of deuterium labeling and
quantifying the isotopic enrichment.

Instrumentation:

* NMR Spectrometer (400 MHz or higher)

Reagents:

o Deuterated solvent (e.g., Chloroform-d, CDCIs)

¢ Internal standard of known concentration (optional, for quantitative NMR)
» Methyl 2-bromopropanoate-d4 sample

Procedure:

o Sample Preparation: Dissolve a precisely weighed amount of Methyl 2-bromopropanoate-
d4 in a suitable deuterated solvent.

» 'H NMR Acquisition: Acquire the proton NMR spectrum. The absence or significant reduction
of signals at the chemical shifts corresponding to the protons at the 2- and 3-positions
confirms a high level of deuteration.

 Calculation of Isotopic Enrichment: The isotopic enrichment can be estimated by comparing
the integral of any residual proton signals at the deuterated positions to the integral of a non-
deuterated signal (e.g., the methyl ester protons).

e 2H NMR Acquisition (Optional but Recommended):
o Prepare a concentrated solution of the compound in a protonated solvent (e.g., CHCI3).

o Acquire the deuterium NMR spectrum. This will show signals corresponding to the
deuterated positions, providing direct evidence of the labeling sites.
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Application: Use as an Internal Standard in LC-MS
Bioanalysis

A primary application of Methyl 2-bromopropanoate-d4 is as an internal standard for the
guantification of an unlabeled analyte in a biological matrix. The following workflow illustrates
this process.
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Workflow for Quantitative Bioanalysis using a Deuterated Internal Standard
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» To cite this document: BenchChem. [Technical Guide: Isotopic Purity and Labeling of Methyl
2-bromopropanoate-d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557802/docs#technical-guide-isotopic-purity-and-
labeling-of-methyl-2-bromopropanoate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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